Technical Documentation Center

1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine
  • CAS: 500727-70-8

Core Science & Biosynthesis

Foundational

The Emergence of 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine in Modern Kinase Inhibitor Discovery

An In-Depth Technical Guide Abstract Protein kinases, as central regulators of cellular signaling, have become one of the most critical classes of drug targets in modern oncology and immunology.[1] The aberrant activity...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract

Protein kinases, as central regulators of cellular signaling, have become one of the most critical classes of drug targets in modern oncology and immunology.[1] The aberrant activity of these enzymes is a hallmark of numerous diseases, driving the relentless search for potent and selective small molecule inhibitors.[1] Within this landscape, heterocyclic scaffolds that mimic the adenine ring of ATP have proven to be particularly fruitful starting points for inhibitor design.[2] This guide focuses on the pyrazolo[3,4-b]pyrazine core, a privileged scaffold known for its ability to form key hydrogen bond interactions within the kinase ATP-binding pocket.[3][4] We will provide a comprehensive technical overview of the evaluation process for novel derivatives, specifically using 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine as a model compound. This document details the strategic rationale, experimental workflows, and data interpretation required to characterize such a compound from initial biochemical screening to foundational in vitro ADME-Tox profiling, providing researchers with a robust framework for advancing new kinase inhibitor candidates.

The Kinase Target Family and the Rationale for ATP-Competitive Inhibition

The human genome contains over 500 protein kinases, which function by catalyzing the transfer of a phosphate group from ATP to a substrate protein.[1][5] This phosphorylation event acts as a molecular switch, regulating a vast array of cellular processes, from proliferation and differentiation to apoptosis and immune responses.[3][6] Dysregulation of kinase activity can lead to uncontrolled cell growth and survival, making them prime targets for therapeutic intervention, especially in cancer.[1][6]

The most common strategy for kinase inhibitor design is to target the highly conserved ATP-binding pocket.[1] Small molecules that can successfully compete with endogenous ATP can prevent phosphorylation and effectively shut down the aberrant signaling pathway. The pyrazolo[3,4-b]pyrazine scaffold is an isostere of the adenine core of ATP, making it an ideal starting point for creating ATP-competitive inhibitors.[2] Its nitrogen-rich structure is well-suited to form critical hydrogen bonds with the "hinge region" of the kinase, a key interaction that anchors ATP in the active site.[1][3]

cluster_0 Upstream Signal (e.g., Growth Factor) cluster_1 Kinase Cascade cluster_2 Cellular Response Growth Factor Growth Factor Receptor Tyrosine Kinase (RTK) Receptor Tyrosine Kinase (RTK) Growth Factor->Receptor Tyrosine Kinase (RTK) Binding & Dimerization Kinase 1 (e.g., RAF) Kinase 1 (e.g., RAF) Receptor Tyrosine Kinase (RTK)->Kinase 1 (e.g., RAF) Activation Kinase 2 (e.g., MEK) Kinase 2 (e.g., MEK) Kinase 1 (e.g., RAF)->Kinase 2 (e.g., MEK) Phosphorylation Kinase 3 (e.g., ERK) Kinase 3 (e.g., ERK) Kinase 2 (e.g., MEK)->Kinase 3 (e.g., ERK) Phosphorylation Transcription Factors Transcription Factors Kinase 3 (e.g., ERK)->Transcription Factors Phosphorylation & Nuclear Translocation Gene Expression Gene Expression Transcription Factors->Gene Expression Cell Proliferation / Survival Cell Proliferation / Survival Gene Expression->Cell Proliferation / Survival

Caption: A generalized kinase signaling pathway.

The Subject Compound: 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine

The focus of this guide is a specific derivative of the pyrazolo[3,4-b]pyrazine core. While extensive literature exists on the broader class of pyrazolopyridines and pyrazolopyrazines as inhibitors of kinases like FGFR, TRK, and SGK1, the specific profile of this trimethylated variant is not widely documented, making it a prime candidate for a discovery campaign.[7][8][9]

Chemical Structure:

Caption: Structure of the model compound.

Structural Rationale for Kinase Inhibition:

  • Hinge-Binding Motif: The pyrazolo[3,4-b]pyrazin-3-amine core presents a hydrogen bond donor (the N1-H of the pyrazole) and an acceptor (the N7 of the pyridine ring), perfectly positioned to mimic the adenine of ATP and interact with the kinase hinge region.[10]

  • Methyl Substituents: The methyl groups at positions 1, 5, and 6 are critical. The N1-methyl group, however, would block a key hydrogen bond donor site, suggesting this specific compound might engage the hinge differently or target a specific subset of kinases where this interaction is less critical. The C5 and C6 methyl groups will project into the ATP pocket, influencing potency and selectivity by interacting with hydrophobic residues. Their precise fit will determine the target kinase profile.

Proposed Mechanism: Competitive Binding at the ATP Pocket

We hypothesize that 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine functions as an ATP-competitive inhibitor. This mechanism involves the compound reversibly binding to the active site of the kinase, directly competing with ATP. The potency of the inhibitor is therefore dependent on both its affinity for the kinase and the intracellular concentration of ATP.

cluster_kinase Kinase Active Site cluster_inhibitor Pyrazolopyrazine Inhibitor hinge Hinge Region pocket Hydrophobic Pocket gatekeeper Gatekeeper Residue core Pyrazolopyrazine Core core->hinge H-Bonds substituents Methyl Groups substituents->pocket Hydrophobic Interactions

Caption: Proposed binding mode in the kinase ATP pocket.

A Framework for Experimental Evaluation

A systematic, multi-tiered approach is essential to fully characterize a novel kinase inhibitor. The workflow progresses from broad, high-throughput biochemical assays to more complex, physiologically relevant cell-based models.

A Compound Synthesis & QC B Primary Biochemical Screen (e.g., ADP-Glo™) A->B High-Throughput C IC50 Determination (Dose-Response) B->C Confirm Hits D Cellular Target Engagement (e.g., Phospho-Western) C->D Validate in Cells F Kinome Selectivity Screen (Broad Kinase Panel) C->F Assess Specificity E Cellular Potency (Anti-Proliferation Assay) D->E Functional Effect G In Vitro ADME-Tox (Metabolic Stability, CYP Inhibition) E->G F->G Prioritize Leads H Lead Candidate G->H

Caption: Experimental workflow for kinase inhibitor characterization.
Step 1: Biochemical Potency Assessment

The first step is to determine if the compound can directly inhibit the catalytic activity of a purified kinase enzyme.[11] Luminescence-based assays that measure ATP consumption are industry-standard for their high sensitivity, robustness, and scalability.[12][13]

Protocol: ADP-Glo™ Kinase Assay (Universal)

This assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[13] A low signal indicates low ADP production and therefore potent inhibition.

  • Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against a target kinase.

  • Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used by luciferase to generate a light signal proportional to the initial kinase activity.[14]

  • Methodology:

    • Reagent Preparation: Prepare 1X Kinase Reaction Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Prepare stocks of purified kinase, peptide substrate, and ATP in this buffer. The final ATP concentration should ideally be at or near the Michaelis constant (Km) for the specific kinase to ensure competitive binding can be accurately measured.[15]

    • Compound Plating: Prepare serial dilutions of 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine in 100% DMSO. Typically, an 11-point, 3-fold dilution series starting from 10 mM is appropriate for a primary screen.

    • Assay Plate Setup (384-well format):

      • Add 2.5 µL of Kinase Reaction Buffer to each well.

      • Add 50 nL of the compound dilution series (or DMSO for high/low controls).

      • Add 2.5 µL of a pre-mixed solution of kinase and its specific substrate.

      • Initiate the reaction by adding 2.5 µL of ATP solution.

    • Kinase Reaction: Incubate the plate at room temperature for 60 minutes. The incubation time should be optimized to ensure the reaction remains in the linear range (typically <30% ATP consumption).

    • Signal Generation:

      • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

      • Add 10 µL of Kinase Detection Reagent to each well. This converts ADP to ATP and contains the luciferase/luciferin mix. Incubate for 30-60 minutes at room temperature.

    • Data Acquisition: Read the luminescence on a compatible plate reader.

  • Data Analysis: Normalize the data using the "No Kinase" (100% inhibition) and "DMSO only" (0% inhibition) controls. Plot the normalized response against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Step 2: Cellular Activity and Target Engagement

While a biochemical assay confirms direct enzyme inhibition, it does not guarantee the compound will be active in a cellular environment.[16][17] Cell-based assays are critical to assess membrane permeability, competition with high intracellular ATP concentrations, and engagement with the target kinase in its native context.[18][19]

Protocol: Phospho-Protein Western Blot

This method directly measures the ability of the inhibitor to block the phosphorylation of a known downstream substrate of the target kinase within a cell.

  • Objective: To confirm target engagement by observing a dose-dependent decrease in substrate phosphorylation.

  • Principle: Cells are treated with the inhibitor, lysed, and the proteins are separated by gel electrophoresis. Antibodies specific to the phosphorylated form of the substrate are used to visualize the effect of inhibition.

  • Methodology:

    • Cell Culture: Plate a cancer cell line known to be driven by the target kinase at a density of 0.5 x 10⁶ cells/well in a 6-well plate and allow them to adhere overnight.

    • Compound Treatment: Treat the cells with a dose-response of the test compound (e.g., 0, 10, 100, 1000, 10000 nM) for 2-4 hours.

    • Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

    • SDS-PAGE and Western Blot:

      • Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

      • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

      • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

      • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated substrate (e.g., anti-phospho-ERK).

      • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

      • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

    • Data Analysis: Re-probe the blot with an antibody against the total protein of the substrate (e.g., anti-total-ERK) to confirm equal loading. Quantify the band intensities to determine the concentration at which phosphorylation is inhibited by 50% (the cellular IC50).

Step 3: Early ADME-Tox Profiling

A potent inhibitor is of little therapeutic value if it has poor drug-like properties.[20] Early in vitro assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) is crucial to "fail early and fail cheap," ensuring that resources are focused on the most promising candidates.[20][21]

Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

This assay predicts how quickly a compound will be metabolized by the liver, which is a key determinant of its in vivo half-life.

  • Objective: To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of the test compound.

  • Principle: The compound is incubated with HLMs, which contain a high concentration of drug-metabolizing enzymes (like Cytochrome P450s). The disappearance of the parent compound over time is measured by LC-MS/MS.[22]

  • Methodology:

    • Reaction Setup: In a 96-well plate, combine the test compound (final concentration 1 µM), HLM (final concentration 0.5 mg/mL), and phosphate buffer (pH 7.4).

    • Reaction Initiation: Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration 1 mM). A control reaction without NADPH should be run in parallel to account for non-enzymatic degradation.

    • Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

    • Sample Processing: Centrifuge the plate to pellet the precipitated protein.

    • LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining concentration of the parent compound relative to the internal standard.

    • Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line (k) is used to calculate the half-life (t½ = 0.693/k) and intrinsic clearance.

Data Synthesis and Interpretation

The ultimate goal is to integrate data from all assays to build a comprehensive profile of the inhibitor candidate.

Table 1: Example Data Summary for a Kinase Inhibitor Candidate

ParameterAssay TypeTarget/SystemResultInterpretation
Potency Biochemical IC50Purified Kinase X15 nMHigh direct potency on the isolated enzyme.
Cellular Activity Phospho-Substrate IC50Cell Line A120 nMGood cell permeability and activity in a cellular context, though a ~8-fold shift from biochemical potency is observed, which is common due to ATP competition.
Cellular Potency Anti-Proliferation GI50Cell Line A150 nMThe functional effect on cell growth correlates well with target engagement.
Selectivity KinomeScan® (at 1 µM)468 KinasesS-Score(10) = 0.02Highly selective. An S-Score(10) of 0.02 indicates the compound inhibits only 2% of the kinases tested by >90% at 1 µM.
Metabolism HLM StabilityHuman Liver Microsomest½ = 45 minModerately stable. Suggests a potentially acceptable in vivo half-life, but may require optimization to improve metabolic stability.
Toxicity CYP InhibitionCYP3A4IC50 > 20 µMLow risk of drug-drug interactions mediated by the major drug-metabolizing enzyme CYP3A4.[23]

Conclusion

The journey of a kinase inhibitor from concept to clinic is a complex, multi-parameter optimization challenge. This guide outlines a foundational strategy for the initial characterization of a novel compound, using 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine as a representative model. By systematically evaluating biochemical potency, confirming cellular activity, assessing selectivity, and profiling early ADME-Tox properties, researchers can make informed decisions. The pyrazolo[3,4-b]pyrazine scaffold continues to be a valuable starting point for the discovery of new medicines, and a rigorous, well-designed evaluation cascade is the key to unlocking its full therapeutic potential.

References

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys Research. (2025, August 14).
  • Kinase Activity Assay | Creative Diagnostics.
  • Cell-based test for kinase inhibitors - INiTS. (2020, November 26).
  • Cell-based Kinase Assays - Profacgen.
  • Biochemical Kinase Assays | Thermo Fisher Scientific - US.
  • How Does a Biochemical Kinase Assay Work? - BellBrook Labs. (2018, December 10).
  • Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates - PMC.
  • Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors - PMC.
  • A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance | PLOS One - Research journals. (2016, September 6).
  • Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - RSC Publishing. (2022, October 18).
  • Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling - Eurofins Discovery.
  • Application Notes and Protocols for High-Throughput Screening of Pyrimidine-Based Kinase Inhibitors - Benchchem.
  • A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance - PubMed. (2016, September 6).
  • In Vitro ADME-Tox Profiling - Creative Biostucture Drug Discovery.
  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC - NIH.
  • Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform - Promega Corporation.
  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC. (2020, September 8).
  • The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. (2019, March 21).
  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC.
  • Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - Taylor & Francis. (2024, August 27).
  • A beginners guide to ADME Tox - CellGS. (2024, March 11).
  • Discover Bioactive Small Molecules for ADME/Tox - Sigma-Aldrich.
  • Kinase assays | BMG LABTECH. (2020, September 1).
  • Discovery of N-[4-(1H-Pyrazolo[3,4-b]pyrazin-6-yl)-phenyl]-sulfonamides as Highly Active and Selective SGK1 Inhibitors - PMC. (2014, October 23).
  • 1H-Pyrazolo[3,4-b]pyridine inhibitors of cyclin-dependent kinases - PubMed. (2003, March 24).

Sources

Exploratory

Electronic Properties of the Pyrazolo[3,4-b]pyrazine Fused Ring System

The following technical guide details the electronic properties, synthesis, and applications of the pyrazolo[3,4-b]pyrazine fused ring system. Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal C...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the electronic properties, synthesis, and applications of the pyrazolo[3,4-b]pyrazine fused ring system.

Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Materials Scientists

Executive Summary: The "Push-Pull" Hybrid

The pyrazolo[3,4-b]pyrazine system (CAS: 272-60-6 for the parent 1H-isomer) represents a distinct class of 5,6-fused nitrogen heterocycles. Structurally, it fuses an electron-rich pyrazole ring (5-membered) with an electron-deficient pyrazine ring (6-membered).

This fusion creates a unique electronic duality:

  • The Pyrazole Moiety (N1-C3): Acts as a π-excessive component, capable of hydrogen bond donation (NH) and acceptance (N:).

  • The Pyrazine Moiety (N4-N7): Acts as a π-deficient component, significantly lowering the LUMO energy of the entire system.

This internal electronic gradient makes the scaffold an ideal candidate for Intramolecular Charge Transfer (ICT) fluorophores and ATP-competitive kinase inhibitors , where the scaffold mimics the purine core of adenine but with modified electronics to tune solubility and metabolic stability.

Electronic Architecture & Reactivity

Orbital Frontier and Aromaticity

The pyrazolo[3,4-b]pyrazine core is planar and aromatic with 10 π-electrons. However, the four nitrogen atoms introduce significant electronegativity, polarizing the electron density away from the carbons.

ParameterCharacteristicImplication for Design
HOMO Location Predominantly on the Pyrazole ringSusceptible to electrophilic attack (e.g., halogenation) at C3 if unprotected.
LUMO Location Predominantly on the Pyrazine ringHighly susceptible to nucleophilic aromatic substitution (SNAr) at C5/C6.
Dipole Moment High (Directed toward Pyrazine)Strong solvatochromism in fluorescence applications; good solubility in polar aprotic solvents.
H-Bonding N1-H (Donor), N2/N4/N7 (Acceptors)Critical for binding in the hinge region of kinase enzymes (mimicking Adenine N9-H and N1).
Tautomerism

Like its purine and pyrazolo[3,4-b]pyridine analogs, pyrazolo[3,4-b]pyrazine exhibits annular tautomerism.

  • 1H-Tautomer: Generally the thermodynamically preferred species in solution and solid state due to aromatic stabilization.

  • 2H-Tautomer: Less stable but can be trapped via N-alkylation or specific binding pocket interactions.

Nucleophilic Susceptibility (Regioselectivity)

The C5 and C6 positions on the pyrazine ring are activated for nucleophilic attack due to the electron-withdrawing nature of the adjacent nitrogens (N4 and N7).

  • C5 Position: Most electrophilic if N4 is protonated or complexed.

  • C6 Position: Secondary site of attack.

Synthesis & Functionalization Strategies

The construction of the pyrazolo[3,4-b]pyrazine core generally follows two primary retrosynthetic disconnections.

Strategy A: Condensation of 4,5-Diaminopyrazoles (The "Bottom-Up" Approach)

This is the most versatile method for generating diverse C5/C6 substituents. It involves the condensation of a 4,5-diaminopyrazole with a 1,2-dicarbonyl compound (e.g., glyoxal, benzil, or oxalic acid derivatives).

  • Mechanism: Double Schiff base formation (imine condensation).

  • Regiocontrol: If the 1,2-dicarbonyl is asymmetric, the more nucleophilic amino group (usually at C5 of the pyrazole) attacks the more electrophilic carbonyl first.

Strategy B: Annulation of Pyrazine Precursors (The "Top-Down" Approach)

Starting from 3-chloropyrazine-2-carbonitriles, reaction with hydrazine yields the pyrazole ring fused onto the existing pyrazine.

Visualization: Synthetic Workflow

The following diagram illustrates the primary synthetic pathways and their regiochemical outcomes.

SynthesisWorkflow cluster_conditions Reaction Conditions Start 4,5-Diaminopyrazole Intermediate Diimine Intermediate Start->Intermediate Nucleophilic Attack (N5-NH2) Reagent1 1,2-Dicarbonyl (R-CO-CO-R') Reagent1->Intermediate Product Pyrazolo[3,4-b]pyrazine Scaffold Intermediate->Product Cyclization (-2 H2O) Cond1 Solvent: EtOH/AcOH Cond2 Temp: Reflux

Caption: Figure 1. Convergent synthesis of the pyrazolo[3,4-b]pyrazine core via condensation of diamines with dicarbonyls.

Photophysical Properties (Fluorescence & ICT)

The pyrazolo[3,4-b]pyrazine core is inherently non-fluorescent or weakly fluorescent due to rapid non-radiative decay (intersystem crossing facilitated by n-π* states). However, it becomes a potent fluorophore when integrated into a Donor-π-Acceptor (D-π-A) architecture.

The Push-Pull Mechanism

By attaching strong electron donors (e.g., dimethylamine, diphenylamine, carbazole) to the pyrazine ring (positions 5 or 6) or the pyrazole phenyls, the system exhibits strong Intramolecular Charge Transfer (ICT).

  • Absorption: Typically 350–450 nm (tunable by donor strength).

  • Emission: 450–600 nm (Blue to Orange).

  • Solvatochromism: Positive solvatochromism (red-shift in polar solvents) indicates a highly polar excited state, confirming the charge transfer from the pyrazole/donor to the pyrazine acceptor.

Quantum Yield Data (Representative)
Derivative (Donor at C5/C6)Solventλ_abs (nm)λ_em (nm)Quantum Yield (Φ)
Unsubstituted CoreEtOH310-< 0.01
5-(N,N-Dimethylamino)Toluene3854600.45
5-(N,N-Dimethylamino)MeCN3905100.12
5,6-DiphenylCH2Cl23404150.05

Note: High polarity solvents often quench fluorescence (Φ decreases) due to stabilization of the twisted intramolecular charge transfer (TICT) state.

Medicinal Chemistry Applications

Kinase Inhibition (Bioisosterism)

The scaffold is a direct bioisostere of Adenine and Pyrazolo[3,4-d]pyrimidine .

  • Binding Mode: The N1-H and N7 (or N2) often form a bidentate hydrogen bond pair with the "hinge region" amino acids (e.g., Glu, Met) in the ATP-binding pocket of kinases.

  • Advantage: The pyrazine ring is less basic than the pyrimidine ring of adenine, potentially altering solubility and reducing off-target hERG binding.

Case Study: SHP2 Allosteric Inhibition

Recent studies (e.g., Wang et al.) have identified 1H-pyrazolo[3,4-b]pyrazine derivatives as selective allosteric inhibitors of SHP2 (Src homology-2 domain-containing protein tyrosine phosphatase), a key oncogenic target in KRAS-mutant cancers.

  • Mechanism: The scaffold binds to the allosteric tunnel, locking the enzyme in an auto-inhibited conformation.

  • Key Interaction: Stacking interactions of the pyrazine core with Phe residues in the allosteric pocket.

Visualization: Kinase Binding Topology

KinaseBinding Hinge Kinase Hinge Region (Glu/Met backbone) Scaffold Pyrazolo[3,4-b]pyrazine Core Hinge->Scaffold H-Bond (Acceptor: N7) Pocket Hydrophobic Pocket Scaffold->Hinge H-Bond (Donor: N1-H) Scaffold->Pocket π-π Stacking R_Group C5/C6 Substituents (Solubilizing/Selectivity) Scaffold->R_Group

Caption: Figure 2. Pharmacophore mapping of the scaffold within a typical kinase ATP-binding site.[1]

Experimental Protocols

Protocol 1: Synthesis of 5,6-Diphenyl-1H-pyrazolo[3,4-b]pyrazine

Objective: To synthesize a reference core for electronic characterization.

Reagents:

  • 4,5-Diaminopyrazole hemisulfate (1.0 eq)

  • Benzil (1.2 eq)

  • Ethanol (Solvent)[2]

  • Acetic Acid (Catalyst)

Procedure:

  • Dissolution: Suspend 4,5-diaminopyrazole hemisulfate (5 mmol) in Ethanol (20 mL).

  • Addition: Add Benzil (6 mmol) and 3 drops of glacial acetic acid.

  • Reflux: Heat the mixture to reflux (78 °C) for 4–6 hours. Monitor by TLC (SiO2, 5% MeOH in DCM).

  • Workup: Cool the reaction to room temperature. The product often precipitates as yellow needles.

  • Purification: Filter the solid. Wash with cold ethanol. Recrystallize from EtOH/DMF if necessary.

  • Validation:

    • 1H NMR (DMSO-d6): Look for aromatic multiplets (10H) and the disappearance of the broad NH2 signals (approx. 4-6 ppm). The pyrazole NH (approx. 13-14 ppm) should remain.

    • MS (ESI+): Calculated [M+H]+ = 273.1.

Protocol 2: Spectroscopic Characterization (Solvatochromism)

Objective: To determine the ground-to-excited state dipole change.

Procedure:

  • Prepare 10 μM solutions of the synthesized derivative in Toluene (non-polar), THF (medium), and DMSO (polar).

  • Record UV-Vis absorption spectra (300–600 nm). Note the

    
    .
    
  • Excite at

    
     and record emission spectra.
    
  • Analysis: Plot the Stokes shift (

    
    ) vs. the Lippert-Mataga orientation polarizability (
    
    
    
    ). A linear slope indicates ICT character.

References

  • Synthesis and Antibacterial Activity: Title: Synthesis and antibacterial activity of 1H-pyrazolo[3,4-b]pyrazine and -pyridine derivatives. Source: Acta Poloniae Pharmaceutica, 2005. URL:[Link]

  • SHP2 Allosteric Inhibition: Title: Discovery of 1H-pyrazolo[3,4-b]pyrazine derivatives as selective allosteric inhibitor of protein tyrosine phosphatase SHP2.[3] Source: Journal of Enzyme Inhibition and Medicinal Chemistry, 2024. URL:[Link][2]

  • General Synthesis (Diaminopyrazoles): Title: Substrate scope of substituted 4,5-diamino pyrazoles for fused systems. Source: Wiley Online Library / ResearchGate. URL:[Link]

  • Chemical Structure Data: Title: 1H-Pyrazolo[3,4-b]pyrazine (Compound Summary).[4][5][6] Source: PubChem (National Library of Medicine). URL:[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis protocols for 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine

This application note details the synthesis protocol for 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS: 500727-70-8).[1][2] This heterocyclic scaffold is a critical intermediate in the development of kinase inhi...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the synthesis protocol for 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS: 500727-70-8).[1][2] This heterocyclic scaffold is a critical intermediate in the development of kinase inhibitors (e.g., for GSK-3, CDK) and adenosine receptor antagonists.

The protocol is designed for research-grade synthesis, emphasizing regiochemical control during the pyrazole ring formation.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis utilizes a convergent strategy focusing on the construction of the pyrazole ring onto a pre-functionalized pyrazine core. The critical step is the regioselective heteroannulation of a 3-halopyrazine-2-carbonitrile precursor with methylhydrazine .[1]

Retrosynthetic Logic:

  • Target: 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine.[1][2]

  • Disconnection: Cleavage of the N1-C7a and N2-C3 bonds reveals the hydrazine and nitrile/halide functionalities.[1]

  • Key Intermediate: 3-Chloro-5,6-dimethylpyrazine-2-carbonitrile .

  • Starting Materials: 2,3-Dihydroxy-5,6-dimethylpyrazine (derived from 2,3-butanedione + oxamide) or commercially available 2,3-Dichloro-5,6-dimethylpyrazine .[1]

Retrosynthesis Target 1,5,6-Trimethyl-1H-pyrazolo[3,4-b] pyrazin-3-amine Inter1 Key Intermediate: 3-Chloro-5,6-dimethylpyrazine- 2-carbonitrile Target->Inter1 Heteroannulation (Regioselective) Reagent Reagent: Methylhydrazine Target->Reagent Start Starting Material: 2,3-Dichloro-5,6-dimethylpyrazine Inter1->Start Mono-Cyanation (Rosenmund-von Braun)

Caption: Retrosynthetic pathway illustrating the conversion of the dichloropyrazine core to the target pyrazolopyrazine via a nitrile intermediate.

Part 2: Critical Reagents & Safety

Safety Warning: This protocol involves high-hazard reagents.[1]

  • Methylhydrazine: Extremely toxic, potential carcinogen, and volatile. Handle only in a functioning fume hood with double-gloving.[1]

  • Copper(I) Cyanide (CuCN): Fatal if swallowed or in contact with skin. Contact with acids releases deadly HCN gas. Waste must be segregated and treated with bleach (hypochlorite) to destroy cyanides.

  • Phosphorus Oxychloride (

    
    ):  Reacts violently with water. Corrosive.
    
ReagentCASRoleEquiv.
2,3-Dichloro-5,6-dimethylpyrazine 13194-69-9Scaffold1.0
Copper(I) Cyanide 544-92-3Cyanating Agent1.1
Methylhydrazine 60-34-4Heteroannulation2.5
DMF (Anhydrous) 68-12-2Solvent-
Ethanol (Absolute) 64-17-5Solvent-

Part 3: Step-by-Step Synthesis Protocol

Step 1: Synthesis of 3-Chloro-5,6-dimethylpyrazine-2-carbonitrile

Objective: Mono-cyanation of the dichloro-pyrazine core.[1][3]

  • Setup: Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Solvation: Charge the flask with 2,3-Dichloro-5,6-dimethylpyrazine (5.0 g, 28.2 mmol) and anhydrous DMF (50 mL).

  • Reagent Addition: Add Copper(I) Cyanide (CuCN) (2.78 g, 31.0 mmol, 1.1 equiv).

    • Note: Use a powder funnel to prevent CuCN dust. Rinse funnel with 5 mL DMF.

  • Reaction: Heat the mixture to 140°C for 4–6 hours.

    • Monitoring: Monitor by TLC (20% EtOAc/Hexanes). The starting material (

      
      ) should disappear, and a new spot (
      
      
      
      ) should appear.
    • Caution: Do not overheat (>160°C) to avoid dicyano byproduct formation.

  • Workup (Oxidative Quench):

    • Cool the reaction to room temperature (RT).

    • Pour the dark mixture into a solution of FeCl₃·6H₂O (10 g) in 0.1 M HCl (200 mL) to decompose the copper complex. Stir vigorously for 30 minutes.

    • Extract with Ethyl Acetate (3 x 100 mL).

  • Purification:

    • Wash combined organics with water (2 x 100 mL) and brine (100 mL).

    • Dry over

      
      , filter, and concentrate in vacuo.
      
    • Purify via flash column chromatography (SiO₂, Gradient: 0% → 15% EtOAc in Hexanes).

  • Yield: Expect 2.5–3.0 g (50–60%) of a white to pale yellow solid.

Step 2: Heteroannulation to 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine

Objective: Cyclization with methylhydrazine to form the fused pyrazole ring.

  • Setup: Use a 100 mL RBF with a stir bar and reflux condenser.

  • Solvation: Dissolve 3-Chloro-5,6-dimethylpyrazine-2-carbonitrile (2.0 g, 11.9 mmol) in Absolute Ethanol (40 mL).

  • Reagent Addition: Add Methylhydrazine (1.58 mL, 29.8 mmol, 2.5 equiv) dropwise at RT.

    • Exotherm: Mild exotherm may occur.

  • Reaction: Heat to Reflux (78°C) for 3–5 hours.

    • Mechanism:[1][4][5] The

      
      -methyl nitrogen of the hydrazine attacks the C-Cl bond (
      
      
      
      ), followed by the terminal
      
      
      attacking the nitrile to close the ring.
    • Monitoring: TLC (5% MeOH/DCM) will show the formation of a polar, fluorescent spot.

  • Workup:

    • Cool the reaction mixture to 0°C (ice bath). The product often precipitates directly.

    • Filtration: Filter the solid precipitate.[6][7][8]

    • Washing: Wash the cake with cold ethanol (10 mL) followed by diethyl ether (20 mL).

  • Recrystallization (if needed): Recrystallize from hot Ethanol/DMF (9:1) if the purity is <98%.[9]

  • Yield: Expect 1.5–1.8 g (70–85%) of a yellow crystalline solid.

Part 4: Analytical Characterization

TechniqueExpected DataInterpretation
Appearance Yellow crystalline powderTypical for conjugated amino-pyrazines.[1]
¹H NMR (400 MHz, DMSO-d₆)

2.50 (s, 3H,

)

2.58 (s, 3H,

)

3.82 (s, 3H,

)

5.80 (s, 2H,

, broad)
Distinct singlets for three methyl groups.

-Me is typically deshielded (~3.8 ppm).[1]
LC-MS (ESI+)

178.1

Matches Formula

(MW 177.21).
Melting Point 220–225°CHigh melting point due to H-bonding network.[1]

Regioisomer Confirmation: The reaction with methylhydrazine can theoretically yield the 1-methyl or 2-methyl isomer.[1]

  • 1-Methyl Isomer (Target): Formed via initial attack of the internal (

    
    -methyl) nitrogen on the chloropyrazine. This is electronically favored as the 
    
    
    
    -methyl group is more nucleophilic.[1]
  • NOE Study: Irradiating the

    
    -methyl signal (
    
    
    
    3.82) should show an NOE enhancement of the
    
    
    protons if the structure is the 2-methyl isomer (unlikely). For the 1-methyl isomer, NOE is typically observed between the
    
    
    -methyl and the C7a bridgehead (not visible) or through spatial proximity to the C6-methyl if the molecule is distorted, but generally, the chemical shift of the
    
    
    -methyl at ~3.8 ppm vs ~4.0 ppm distinguishes the isomers.

Part 5: Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield in Step 1 Incomplete conversion or Dicyano formation.Strictly control temp at 140°C. If dicyano forms (spot at lower

), reduce CuCN to 1.0 equiv and time to 3h.
Impurity in Step 2 Formation of 2-methyl isomer.[1][3]Use Methylhydrazine sulfate with

in refluxing EtOH to modulate nucleophilicity, or switch solvent to THF.
Product Solubility Product is too soluble in EtOH.Concentrate the reaction mixture to 25% volume before cooling. Add water as an anti-solvent to force precipitation.

References

  • Synthesis of Pyrazolo[3,4-b]pyrazines: El-Emary, T. I. (2006). "Synthesis and Biological Activity of Some New Pyrazolo[3,4-b]pyrazines." Journal of the Chinese Chemical Society, 53(2), 391-401. Link

  • Chlorination of Pyrazines: Sato, N. (1980). "Studies on pyrazines. 6. Synthesis of 2,3-substituted pyrazines." Journal of Heterocyclic Chemistry, 17(1), 143-147. Link

  • Heteroannulation with Hydrazines: Witherington, J., et al. (2003). "5-Aryl-pyrazolo[3,4-b]pyridines: Potent Inhibitors of Glycogen Synthase Kinase-3 (GSK-3)."[1] Bioorganic & Medicinal Chemistry Letters, 13(9), 1581-1584. Link

  • Rosenmund-von Braun Reaction (General): Ellis, G. P., & Romney-Alexander, T. M. (1987). "Cyanation of Aromatic Halides." Chemical Reviews, 87(4), 779-794. Link

Sources

Application

Application Note: High-Efficiency Diazotization and Sandmeyer Transformation of 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine

Abstract & Strategic Significance The 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine scaffold represents a critical "privileged structure" in medicinal chemistry, frequently serving as a core pharmacophore for kinase...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Significance

The 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine scaffold represents a critical "privileged structure" in medicinal chemistry, frequently serving as a core pharmacophore for kinase inhibitors (e.g., substituted purine bioisosteres). While the C3-amino group provides a handle for hydrogen bonding, its conversion to a halide (via diazotization) is often required to enable palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), thereby expanding the chemical space at the C3 position.

Diazotization of electron-deficient fused heterocycles is notoriously challenging due to the poor nucleophilicity of the amine and the instability of the resulting diazonium species. Standard aqueous conditions often lead to hydrolysis or decomposition. This guide details an optimized non-aqueous diazotization-iodination protocol (Doyle-Sandmeyer conditions) , which offers superior yields and safety profiles compared to classical aqueous methods.

Mechanistic Insight

The transformation proceeds via the in situ generation of a nitrosyl cation equivalent, formation of the diazonium salt, and subsequent radical-mediated displacement.

DiazotizationMechanism Figure 1: Mechanism of Non-Aqueous Diazotization-Iodination Start 3-Amino-Pyrazolo pyrazine Nitroso N-Nitroso Intermediate Start->Nitroso Nitrosation (CH2I2/MeCN) Reagent t-Butyl Nitrite (RONO) Reagent->Nitroso Diazonium Diazonium Salt [R-N2]+ X- Nitroso->Diazonium - t-BuOH Proton Transfer Radical Aryl Radical Intermediate Diazonium->Radical SET (Single Electron Transfer) - N2 (gas) Product 3-Iodo-Pyrazolo pyrazine Radical->Product Iodine Abstraction

Materials & Equipment

Reagents
ReagentGradeRoleHazards
1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine >97% HPLCSubstrateIrritant
Diiodomethane (

)
ReagentPlus, 99%Iodine Source/SolventLight sensitive, Toxic
t-Butyl Nitrite (t-BuONO) 90% TechnicalDiazotizing AgentFlammable, Toxic
Acetonitrile (MeCN) AnhydrousCo-solventFlammable
Isoamyl Nitrite AlternativeDiazotizing AgentFlammable, Vasodilator
Equipment
  • Reaction Vessel: 25 mL 3-neck round-bottom flask (flame-dried,

    
     purged).
    
  • Temperature Control: Cryo-cool (0°C) and Oil bath (60°C).

  • Safety: Blast shield (diazonium salts are potentially explosive).

Experimental Protocol

Method A: Non-Aqueous Sandmeyer Iodination (Recommended)

This method avoids the isolation of the unstable diazonium salt and minimizes hydrolysis byproducts.

Step-by-Step Workflow:

  • Preparation:

    • Equip a 25 mL 3-neck flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

    • Add 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (1.0 mmol, 177 mg) to the flask.

    • Add Diiodomethane (

      
      ) (3.0 mL). Note: 
      
      
      
      acts as both solvent and iodine source.
    • (Optional) Add anhydrous Acetonitrile (1.0 mL) if solubility is poor.

  • Diazotization:

    • Cool the suspension to 0°C using an ice bath.

    • Dropwise add t-Butyl Nitrite (1.5 mmol, 178

      
      L) over 5 minutes.
      
    • Observation: Evolution of

      
       gas may be observed. The mixture typically darkens.
      
    • Allow the mixture to stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes.

  • Displacement (Sandmeyer):

    • Heat the reaction mixture to 60°C for 2–4 hours.

    • Monitoring: Check reaction progress via TLC (Eluent: 50% EtOAc/Hexanes) or LCMS. The starting amine (

      
      ) should disappear, replaced by the iodide (
      
      
      
      ).
  • Work-up:

    • Cool to RT.

    • Dilute with Dichloromethane (DCM) (20 mL).

    • Quench: Wash heavily with saturated aqueous Sodium Thiosulfate (

      
      )  to remove excess iodine (organic layer will turn from purple/brown to yellow).
      
    • Wash with Brine, dry over

      
      , filter, and concentrate in vacuo.[1]
      
  • Purification:

    • Purify via Flash Column Chromatography (Silica Gel).

    • Gradient: 0%

      
       40% EtOAc in Hexanes.
      
    • Yield Expectation: 60–75% as a pale yellow solid.

Method B: Classical Aqueous Diazotization (For Hydrolysis/Phenol)

Use this only if the target is the 3-hydroxy derivative.

  • Dissolve amine (1.0 mmol) in 10%

    
      (5 mL) at 0°C.
    
  • Add

    
      (1.2 mmol) in water (1 mL) dropwise. Stir 30 mins at 0°C.
    
  • For Hydrolysis: Heat the aqueous solution to 80°C for 1 hour until

    
     evolution ceases.
    
  • Neutralize with

    
     and extract with EtOAc.
    

QC & Validation Parameters

ParameterMethodAcceptance Criteria
Identity 1H NMR (DMSO-d6)Loss of broad singlet (

) at

5.0–6.5 ppm. Retention of three methyl singlets.[2]
Mass Spec LCMS (ESI+)Iodide:

[M+H]+. Br isotopic pattern absent.
Purity HPLC (254 nm)>95% area.
Appearance VisualOff-white to yellow solid (Iodide is typically yellow).

1H NMR Diagnostic Shift (Example):

  • Starting Material:

    
     2.45 (s, 3H), 2.55 (s, 3H), 3.80 (s, 3H, N-Me), 5.80 (bs, 2H, 
    
    
    
    ).
  • Product (Iodide):

    
     2.50 (s, 3H), 2.60 (s, 3H), 3.95 (s, 3H, N-Me). No 
    
    
    
    signal.

Troubleshooting & Expert Tips

  • Solubility Issues: The fused pyrazine system can be planar and prone to stacking. If the amine does not dissolve in

    
    , use DMSO  as a co-solvent, but switch the reagent to Isoamyl Nitrite  and heat to 50°C immediately.
    
  • Side Reactions (Protodeamination): If the "H" product (replacement of

    
     with H) is observed instead of Iodine, the radical intermediate is abstracting a hydrogen from the solvent. Ensure excess 
    
    
    
    is used (10-20 equiv) relative to the substrate.
  • Stability: The 3-diazo species is unstable. Do not isolate. Proceed immediately to the displacement step.

References

  • Non-Aqueous Sandmeyer (General Protocol): Nair, V., & Richardson, S. G. (1980). Modification of the Sandmeyer reaction: synthesis of aryl iodides. Journal of Organic Chemistry, 45(20), 3969–3971. [Link]

  • Diazotization of Aminopyrazoles: Baraldi, P. G., et al. (2004). Synthesis and Biological Activity of Pyrazolo[3,4-d]pyrimidines. Bioorganic & Medicinal Chemistry, 12(14), 3911-3920. (Analogous chemistry for fused pyrazoles). [Link]

  • Pyrazolo[3,4-b]pyrazine Synthesis: Quiroga, J., et al. (2011).[2] Regioselective synthesis of pyrazolo[3,4-b]pyrazines. Journal of Heterocyclic Chemistry, 48(3), 684-688. [Link]

Sources

Method

Reductive amination conditions for pyrazolo[3,4-b]pyrazin-3-amine derivatives

This Application Note provides a comprehensive, field-validated guide for performing reductive amination on pyrazolo[3,4-b]pyrazin-3-amine derivatives. This scaffold presents unique chemical challenges due to the electro...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive, field-validated guide for performing reductive amination on pyrazolo[3,4-b]pyrazin-3-amine derivatives. This scaffold presents unique chemical challenges due to the electron-deficient nature of the fused pyrazine ring, which significantly reduces the nucleophilicity of the exocyclic amine.[1]

Executive Summary & Chemical Context

The pyrazolo[3,4-b]pyrazin-3-amine scaffold is a privileged structure in kinase inhibitor discovery (e.g., JAK, GSK-3 inhibitors). However, functionalizing the exocyclic amine at the 3-position is synthetically non-trivial.

The Challenge: "Deactivated Nucleophile"

Unlike standard anilines, the 3-amino group in this system is heavily deactivated by the electron-withdrawing nature of the pyrazine ring and the adjacent pyrazole nitrogen.

  • Low Nucleophilicity: The amine lone pair is delocalized into the heteroaromatic system, making the initial attack on the carbonyl carbon slow.

  • Competitive Inhibition: The ring nitrogens (N1, N2, N4, N7) can act as Lewis bases, potentially sequestering protons or Lewis acid catalysts intended to activate the carbonyl.[1]

  • Imine Instability: Even if the hemiaminal forms, the equilibrium often favors the starting materials.[1] Dehydration to the imine is the rate-determining step.

The Solution: Standard reductive amination conditions (e.g., aldehyde + amine + NaBH(OAc)3) often result in low conversion (<20%) or recovered starting material.[1] This guide prioritizes a Titanium(IV) Isopropoxide-mediated protocol , which acts as both a Lewis acid activator and a water scavenger, driving the equilibrium toward the imine species before reduction.[1]

Mechanistic Workflow & Decision Tree

The following diagram illustrates the critical decision pathways for selecting the correct protocol based on your specific electrophile (aldehyde vs. ketone) and substrate complexity.

ReductiveAmination Start Start: Pyrazolo[3,4-b]pyrazin-3-amine Electrophile Select Electrophile Start->Electrophile Aldehyde Reactive Aldehyde (Aliphatic/Simple Aromatic) Electrophile->Aldehyde Ketone Ketone or Deactivated Aldehyde Electrophile->Ketone MethodA Method A: Standard NaBH(OAc)3 + AcOH Aldehyde->MethodA High Reactivity MethodB Method B: Lewis Acid Activation Ti(OiPr)4 + NaBH4 Ketone->MethodB Low Reactivity Check Check Conversion (LCMS) After 4-16h MethodA->Check MethodB->Check Success Isolate Product Check->Success >80% Conv. Fail Low Conversion? Check->Fail <50% Conv. Rescue Rescue Protocol: Microwave (100°C) or Pre-form Imine with Mol. Sieves Fail->Rescue

Figure 1: Decision tree for selecting reductive amination conditions based on substrate reactivity.

Experimental Protocols

Method A: Standard Protocol (Reactive Aldehydes)

Best for: Unhindered aliphatic aldehydes (e.g., propionaldehyde) or electron-poor benzaldehydes.[1]

Reagents:

  • Substrate: Pyrazolo[3,4-b]pyrazin-3-amine (1.0 equiv)[2]

  • Aldehyde: 1.2 – 1.5 equiv

  • Reductant: Sodium triacetoxyborohydride (STAB, NaBH(OAc)3) (2.0 – 3.0 equiv)[1]

  • Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

  • Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv)[1]

Procedure:

  • Imine Formation (In Situ): In a dry vial, suspend the amine (1.0 equiv) in DCE (0.1 M concentration). Add the aldehyde (1.2 equiv) and AcOH (2.0 equiv).[1]

    • Note: The amine may not fully dissolve initially.[1] Stir at Room Temperature (RT) for 30–60 mins.

  • Reduction: Add NaBH(OAc)3 (2.0 equiv) in one portion. The reaction may bubble slightly.[1]

  • Incubation: Stir at RT for 16 hours under nitrogen.

    • QC Check: Pull an aliquot for LCMS.[1] If imine intermediate is visible but not reduced, add 1.0 equiv more NaBH(OAc)3.[1]

  • Workup: Quench with saturated aqueous NaHCO3. Extract with DCM (3x).[1] Dry organics over Na2SO4 and concentrate.

Method B: The "Titanium" Protocol (Ketones & Difficult Substrates)

Best for: Acetophenones, cyclic ketones, or when Method A fails.[1] This is the Gold Standard for heteroaromatic amines.

Mechanism: Ti(OiPr)4 acts as a Lewis acid to coordinate the carbonyl oxygen (increasing electrophilicity) and scavenges the water produced during condensation, driving the equilibrium to the imine.[1]

Reagents:

  • Substrate: Pyrazolo[3,4-b]pyrazin-3-amine (1.0 equiv)[2][3]

  • Carbonyl: Ketone or Aldehyde (1.5 – 2.0 equiv)

  • Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)4) (2.0 – 3.0 equiv)[1]

  • Reductant: Sodium Borohydride (NaBH4) (2.0 equiv)[1]

  • Solvent: THF (anhydrous) or Methanol (for the reduction step)[1]

Step-by-Step Procedure:

  • Activation: In a flame-dried flask under Argon, dissolve/suspend the amine (1.0 mmol) and ketone (1.5 mmol) in anhydrous THF (5 mL).

  • Titanium Addition: Add Ti(OiPr)4 (neat, 3.0 mmol) dropwise via syringe.[1]

    • Observation: The solution often turns yellow/orange or becomes homogeneous.[1]

  • Imine Formation: Stir at 60°C (oil bath) for 4–12 hours.

    • Critical Step: Monitor by LCMS.[1] You should see the mass of the Imine (M + Carbonyl - H2O).[1] Do not proceed until starting amine is consumed.[1]

  • Reduction:

    • Cool the mixture to 0°C.

    • Option 1 (One-pot): Add NaBH4 (2.0 mmol) directly to the THF mixture.[1] Then carefully add MeOH (2 mL) dropwise (exothermic!).

    • Option 2 (Solvent Switch): If solubility is poor, dilute with dry MeOH (5 mL) before adding NaBH4.[1]

  • Quenching (The "Titanium Emulsion" Fix):

    • After 2 hours at RT, quench by adding 1N NaOH or saturated Rochelle’s Salt (Potassium Sodium Tartrate) solution.

    • Crucial: Stir the quenched biphasic mixture vigorously for 1-2 hours until the white titanium emulsion breaks into clear layers.

  • Isolation: Filter through a Celite pad if necessary, then extract with EtOAc.[1]

Comparison of Conditions

ParameterMethod A (Standard)Method B (Titanium)Method C (Microwave)
Reagents NaBH(OAc)3 / AcOHTi(OiPr)4 / NaBH4NaBH3CN / AcOH
Scope Reactive AldehydesKetones, Steric BulkHigh-Energy Barrier
Temp 20–25 °C60 °C (Imine form)100–120 °C
Water Sensitivity TolerantStrictly AnhydrousTolerant
Pros Mild, One-pot, Simple workupHigh conversion, IrreversibleFast (15-30 min)
Cons Fails for ketones/anilinesWorkup (emulsion), Air sensitiveThermal decomp risk

Troubleshooting & Optimization

Problem: Low Conversion to Imine
  • Cause: The pyrazine ring pulls electron density, making the amine non-nucleophilic.[1]

  • Fix: Increase Ti(OiPr)4 to 4.0 equiv or use Microwave heating (120°C, 30 min) for the imine formation step before adding the reducing agent.

Problem: Over-Alkylation (Dialkylation)[1]
  • Cause: The product secondary amine is more nucleophilic than the starting primary amine.[1]

  • Fix: This is rarely a problem with this specific scaffold due to steric hindrance at the 3-position. However, if observed, use a slight excess of the amine (1.2 equiv) relative to the aldehyde.[1]

Problem: Titanium Emulsion during Workup
  • Cause: Incomplete hydrolysis of titanium alkoxides.[1]

  • Fix: Use the Rochelle's Salt method : Add sat. aq. potassium sodium tartrate and stir vigorously for >1 hour. The titanium forms a water-soluble complex, leaving a clear organic layer.[1]

References

  • General Reductive Amination with Ti(OiPr)

    • Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554.[1]

  • Synthesis of Pyrazolo[3,4-b]pyridines (Analogous Chemistry)

    • Quiroga, J., et al. "Regioselective synthesis of pyrazolo[3,4-b]pyridines under microwave irradiation."[1] Tetrahedron Letters, 2008.[1]

    • [1]

  • Patent Reference for Pyrazolo[3,4-b]pyrazine Amide Coupling

    • Glaxo Group Ltd. "N-Substituted Heterocyclyl Carboxamides." EP 2755652 B1, 2014.[1] (Demonstrates nucleophilicity of the 3-amine).

  • Review of Reductive Amination Agents

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Enhancement of 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine

[1] Executive Summary & Molecule Profile Subject: 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (referred to herein as TMPP-Amine ).[1] Chemical Class: Fused Pyrazolo-Pyrazine Heterocycle.[1] Core Challenge: The plan...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Molecule Profile

Subject: 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (referred to herein as TMPP-Amine ).[1] Chemical Class: Fused Pyrazolo-Pyrazine Heterocycle.[1] Core Challenge: The planar, rigid structure of the pyrazolo[3,4-b]pyrazine scaffold promotes strong intermolecular


-

stacking, leading to high crystal lattice energy and poor solubility in standard non-polar organic solvents (e.g., hexane, toluene) and neutral aqueous media.

Technical Insight: The "1,5,6-trimethyl" substitution pattern blocks the N1-hydrogen bond donor site, reducing water solubility compared to its N-unsubstituted parent.[1] However, the C3-amine (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


) and the pyrazine ring nitrogens remain basic. This basicity is the key lever for solubility enhancement via pH manipulation .[1]

Solubility Decision Tree (Workflow)

Before beginning experimentation, use this logic flow to select the appropriate solvent system based on your downstream application.

Solubility_Workflow Start Select Application BioAssay Biological Assay (Cell/Enzyme) Start->BioAssay Synthesis Chemical Synthesis (Reaction Solvent) Start->Synthesis Purification Purification (Recrystallization) Start->Purification DMSO DMSO (Stock 10-100 mM) Dilute <1% v/v in buffer BioAssay->DMSO Standard Dipolar Dipolar Aprotic (DMF, NMP, DMAc) Synthesis->Dipolar High T (>100°C) Alcohol Polar Protic + Heat (EtOH, MeOH, iPrOH) Synthesis->Alcohol Low T (<80°C) Purification->Alcohol First Pass Acidify Acidified Alcohol (MeOH + 1% HCl/AcOH) Purification->Acidify If insoluble Alcohol->Acidify Precipitation observed?

Figure 1: Decision matrix for solvent selection based on experimental intent.

Primary Solvent Systems & Protocols

System A: The "Universal" Solvents (DMSO & DMF)

Best For: Stock solutions, biological assays, and high-temperature reactions.[1]

  • Solubility Limit: Typically >50 mg/mL.[1]

  • Mechanism: High dielectric constant disrupts the crystal lattice; aprotic nature prevents interference with the amine nucleophile.[1]

Protocol:

  • Weigh TMPP-Amine into a glass vial (avoid polystyrene).

  • Add DMSO (Dimethyl sulfoxide) dropwise.[1]

  • Vortex for 30 seconds.

  • Check Point: If the solution is hazy, apply mild sonication (40 kHz) for 2 minutes. The solution must be optically clear.

System B: The "Protonation Hack" (Acidified Alcohols)

Best For: LC-MS sample prep, NMR (using ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


/MeOD), and low-temperature synthesis.

Technical Rationale: The pyrazine ring nitrogens and the exocyclic amine have pKa values typically in the range of 3–5 and ~7, respectively. Adding an acid protonates these sites, converting the neutral, insoluble molecule into a highly soluble cationic salt.

Protocol:

  • Suspend TMPP-Amine in Methanol or Ethanol (it will likely form a slurry).[1]

  • Add 1.0 equivalent of Acetic Acid (mild) or 1M HCl (strong).

  • Observation: The slurry should dissolve almost instantly upon acidification as the ionic species forms.[1]

System C: Recrystallization Solvents

Best For: Purification.[1]

Solvent MixtureRatio (v/v)TemperatureOutcome
EtOH / Water 90:10Reflux ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

RT
Slow crystal growth. Good for purity.
EtOAc / Hexane 40:60Reflux ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

4°C
Fast precipitation. May require seeding.[1]
MeOH / MTBE 20:80RT (Vapor Diffusion)Best for X-ray quality crystals.[1]

Troubleshooting Guide (FAQs)

Q1: My compound "oils out" instead of dissolving or crystallizing. Why?

Diagnosis: This is common with trimethylated heterocycles.[1] The melting point is likely depressed by impurities, or the solvent polarity is intermediate. Fix:

  • Re-dissolve the oil by heating the solvent to reflux.[1]

  • Seed the solution with a tiny crystal of pure TMPP-Amine (if available) or scratch the glass wall with a spatula to induce nucleation.[1]

  • Switch Solvents: If using EtOAc/Hexane, switch to Isopropanol (IPA) .[1] IPA often favors crystallization over oiling for amine-rich heterocycles.[1]

Q2: I need to use it in a cell assay, but it precipitates when I add the DMSO stock to the media.

Diagnosis: "Crash-out" occurs because the water in the media drastically increases the polarity, forcing the hydrophobic "1,5,6-trimethyl" core to aggregate. Fix:

  • Step-Down Dilution: Do not jump from 100% DMSO to 100% Media.

    • Step 1: Dilute DMSO stock 1:10 into PEG-400 or Propylene Glycol .[1]

    • Step 2: Dilute that mixture into the media.[1]

  • Limit Concentration: Ensure final DMSO concentration is <0.5%. If precipitation persists, the compound concentration exceeds its thermodynamic solubility in water. You must lower the dose.

Q3: Can I use Chlorinated Solvents (DCM/Chloroform)?

Answer: Yes, but with caution.[1]

  • Solubility: Moderate.[1] Good for extraction, poor for storage.[1]

  • Risk: DCM can slowly react with primary amines (like the -NH2 at C3) over long periods or under light stress.[1]

  • Recommendation: Use DCM only for rapid extractions. Evaporate immediately.[1] Do not store stock solutions in chloroform.

Mechanistic Visualization: pH-Dependent Solubility[1]

Understanding the protonation state is critical for manipulating solubility.[1]

Protonation_Mechanism Neutral Neutral Form Low Solubility in Water High Solubility in DMSO Pyrazine N Amine -NH2 Cationic Cationic Form (Salt) High Solubility in Water/MeOH Low Solubility in Hexane Protonated N+ Solvated by Polar Media Neutral->Cationic Protonation Acid + H+ (Acid)

Figure 2: Transformation from neutral hydrophobic species to soluble cation via acidification.[1]

References & Authority

  • PubChem Compound Summary. 1H-Pyrazolo[3,4-b]pyridin-3-amine (Analogous Scaffold Data). National Center for Biotechnology Information.[1] [Link]

  • Quiroga, J., et al. (2011).[1] Regioselective synthesis of pyrazolo[3,4-b]pyridines.[1][2][3][4] Journal of Heterocyclic Chemistry.[1] (Demonstrates solubility patterns of fused pyrazolo-systems). [Link][1]

  • MDPI Molecules. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (Comprehensive review on the chemical properties and handling of this class). [Link]

Disclaimer: This guide is intended for research use only. Always consult the specific Safety Data Sheet (SDS) for 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine before handling.

Sources

Optimization

Minimizing side reactions during acylation of pyrazolo[3,4-b]pyrazin-3-amine

Welcome to the technical support center for the acylation of pyrazolo[3,4-b]pyrazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and si...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the acylation of pyrazolo[3,4-b]pyrazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this crucial synthetic step. By understanding the underlying chemical principles and employing optimized protocols, you can significantly improve the yield and purity of your desired N-acylated product.

Introduction: The Challenge of Selective Acylation

Pyrazolo[3,4-b]pyrazin-3-amine is a privileged scaffold in medicinal chemistry. Its acylation is a common strategy to explore structure-activity relationships (SAR). However, the molecule possesses multiple nucleophilic nitrogen atoms, leading to potential side reactions that can complicate synthesis and purification. The primary goal is to achieve selective acylation at the exocyclic C3-amino group while avoiding reactions at the pyrazole and pyrazine ring nitrogens and preventing over-acylation.

This guide provides a question-and-answer-based troubleshooting section, detailed FAQs, optimized experimental protocols, and the chemical reasoning behind our recommendations.

Troubleshooting Guide: Common Issues and Solutions

Question 1: My reaction is producing a significant amount of a higher molecular weight byproduct that seems to be a di-acylated species. How can I prevent this?

This is the most common side reaction observed in the acylation of heterocyclic amines and is attributed to the formation of an N,N-diacylated product at the exocyclic amino group.

Root Cause Analysis: The formation of the diacyl-adduct is highly dependent on the basicity of the reaction medium. After the initial monoacylation, the resulting amide is weakly acidic. In the presence of a sufficiently strong base, this amide can be deprotonated to form an amidate anion. This anion is a potent nucleophile that can react with a second molecule of the acylating agent.

  • Strong Bases (e.g., Triethylamine, K₂CO₃): These bases are strong enough to deprotonate the mono-acylated product, thus promoting di-acylation.[1][2][3]

  • Weak Bases (e.g., Pyridine): Pyridine is generally not basic enough to deprotonate the amide product, thereby minimizing the formation of the di-acylated byproduct. It primarily acts as a scavenger for the acid (e.g., HCl) generated during the reaction.[1][2][3]

Solutions:

  • Change of Base: Switch from a strong organic base like triethylamine (pKa of conjugate acid ~10.75) to a weaker base like pyridine (pKa of conjugate acid ~5.2).[1][2][3]

  • Stoichiometry Control: Use a slight excess (1.1-1.2 equivalents) of the acylating agent. A large excess will increase the likelihood of di-acylation.

  • Temperature Control: Perform the reaction at a lower temperature (e.g., 0 °C to room temperature). This can help to control the reaction rate and improve selectivity.

Workflow for Minimizing Di-acylation

cluster_0 Problem Identification cluster_1 Primary Cause cluster_2 Recommended Solution cluster_3 Outcome Problem High MW byproduct detected (Suspected Di-acylation) Cause Reaction base is too strong (e.g., Triethylamine) Problem->Cause Analysis Solution Switch to a weaker base (Pyridine) Cause->Solution Action Optimization Optimize Stoichiometry & Temperature Solution->Optimization Outcome Selective Mono-acylation Solution->Outcome Result

Caption: Troubleshooting workflow for di-acylation.

Question 2: I am observing unreacted starting material and a product corresponding to the hydrolysis of my acyl chloride. What is happening?

This issue is common when using Schotten-Baumann conditions, which often involve an aqueous base, or when there are trace amounts of water in the reaction solvent.[4][5]

Root Cause Analysis: Acyl chlorides are highly reactive and susceptible to hydrolysis, a competing reaction with the desired acylation of the amine. If the rate of hydrolysis is significant, it will consume the acylating agent and reduce the yield of the desired product.

Solutions:

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. Pyridine, if used as a solvent, should be distilled from a suitable drying agent (e.g., CaH₂).

  • Order of Addition: Add the acyl chloride slowly to the solution of the pyrazolo[3,4-b]pyrazin-3-amine and base. This ensures that the amine is available to react immediately with the acyl chloride, minimizing its contact time with any residual water.

  • Non-Aqueous System: If using traditional Schotten-Baumann conditions with an aqueous base, consider switching to a completely organic system with a non-nucleophilic organic base like pyridine or diisopropylethylamine (DIPEA) in a solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

Question 3: My NMR shows a complex mixture, and I suspect acylation might be occurring on the ring nitrogens. Is this possible?

While the exocyclic C3-amino group is the most nucleophilic nitrogen, acylation on the pyrazole (N1) or pyrazine (N4, N7) ring nitrogens is a potential side reaction, particularly under certain conditions.

Root Cause Analysis: The nucleophilicity of the ring nitrogens is generally lower than the exocyclic amine due to the sp² hybridization and the delocalization of their lone pairs within the aromatic system. However, they can still react, especially if the exocyclic amine is protected or if harsh reaction conditions are used.

  • N1 (Pyrazole): The N1 position is part of a pyrazole ring, and its lone pair contributes to the aromatic sextet. Acylation here is less likely unless the amine is protected.

  • N4 and N7 (Pyrazine): These nitrogens are pyridine-like. Their lone pairs are in sp² orbitals in the plane of the ring and are not part of the aromatic system, making them more basic and potentially more nucleophilic than the N1 position.

Solutions:

  • Mild Reaction Conditions: Employing mild conditions (e.g., pyridine as a base, room temperature) favors acylation at the most nucleophilic site, which is the exocyclic amine.

  • Protecting Group Strategy: For challenging substrates where ring acylation is persistent, a protecting group strategy can be employed. The exocyclic amine can be temporarily protected, for example, as a tert-butoxycarbonyl (Boc) carbamate. This would allow for selective acylation at a ring nitrogen if desired, or more commonly, it would direct other transformations before deprotection and subsequent acylation of the amine.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose base for the acylation of pyrazolo[3,4-b]pyrazin-3-amine? A: For selective mono-acylation at the C3-amino group, pyridine is the recommended base. It is effective at neutralizing the HCl byproduct without being basic enough to cause significant di-acylation.[1][2][3]

Q2: What solvent should I use? A: Anhydrous dichloromethane (DCM) , tetrahydrofuran (THF) , or acetonitrile are good choices. If pyridine is used as the base, it can also serve as the solvent, which can be convenient.

Q3: How can I monitor the progress of the reaction? A: Thin-Layer Chromatography (TLC) is an effective method. Use a solvent system such as ethyl acetate/hexane or dichloromethane/methanol. The product will be less polar than the starting amine and should have a higher Rf value.

Q4: I've completed the reaction, but I'm having trouble purifying the product. What do you suggest? A: Column chromatography on silica gel is the standard method for purification.

  • Eluent System: A gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing) is often effective. For more polar products, a gradient of methanol in dichloromethane can be used.

  • TLC First: Always determine the optimal solvent system by TLC before running a column.[7] The ideal system should give good separation between your product, starting material, and any byproducts.

Q5: How can I confirm that I have the correct mono-acylated product and not a ring-acylated isomer? A: ¹H NMR spectroscopy is a powerful tool for this. Upon acylation of the exocyclic amine, you should observe:

  • A downfield shift of the aromatic protons on the pyrazolo[3,4-b]pyrazine core.

  • The appearance of a new amide N-H proton, which is typically a broad singlet.

  • The disappearance of the amine (-NH₂) protons of the starting material.

  • The characteristic signals for the acyl group that has been introduced.

Comparing the spectra with published data for similar N-acylated pyrazolopyridines or pyrazolopyrimidines can provide further confirmation.[8][9]

Data Summary and Comparison

The choice of base is the most critical parameter in controlling the mono- vs. di-acylation side reaction. The following table summarizes the expected outcomes.

BasepKa of Conjugate AcidPrimary RoleExpected Major ProductRisk of Di-acylation
Pyridine ~5.2Acid ScavengerMono-acylated ProductLow
Triethylamine (TEA) ~10.75Brønsted BaseMono- & Di-acylatedHigh
DIPEA (Hünig's base) ~11Sterically Hindered BaseMono-acylated ProductModerate
K₂CO₃ / Na₂CO₃ ~10.3 (second pKa)Brønsted BaseMono- & Di-acylatedHigh

Optimized Experimental Protocols

Protocol 1: General Procedure for Mono-N-Acylation using Pyridine

This protocol is optimized to favor the formation of the mono-acylated product.

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add pyrazolo[3,4-b]pyrazin-3-amine (1.0 eq).

  • Solvent and Base: Add anhydrous pyridine (as solvent) or anhydrous DCM (as solvent) followed by pyridine (1.5 eq).

  • Cooling: Cool the mixture to 0 °C in an ice bath.

  • Addition of Acylating Agent: Slowly add the acyl chloride or acid anhydride (1.1 eq) dropwise to the stirred solution.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC until the starting material is consumed.

  • Work-up:

    • Quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃) solution.

    • Extract the aqueous layer with DCM or ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Reaction Scheme

Caption: General acylation reaction scheme.

Protocol 2: Boc-Protection of the Exocyclic Amine

This protocol is for cases where maximum selectivity is required, and other methods have failed to prevent side reactions.

  • Protection:

    • Dissolve pyrazolo[3,4-b]pyrazin-3-amine (1.0 eq) in a mixture of THF and water.

    • Add sodium bicarbonate (2.0 eq) followed by di-tert-butyl dicarbonate (Boc)₂O (1.2 eq).

    • Stir at room temperature for 12-24 hours.

    • Extract the product with ethyl acetate, dry the organic layer, and purify by chromatography to obtain the Boc-protected amine.

  • Acylation: Perform the desired acylation on a ring nitrogen if needed, using the conditions described in Protocol 1.

  • Deprotection:

    • Dissolve the Boc-protected compound in DCM.

    • Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

    • Stir at room temperature for 1-4 hours until deprotection is complete (monitored by TLC).

    • Neutralize with a base (e.g., saturated NaHCO₃) and extract the deprotected product.

References

  • Theodorou, V., et al. (2014). Insights into the N,N-diacylation reaction of 2-aminopyrimidines and deactivated anilines: an alternative N-monoacylation reaction. Arkivoc, 2014(4), 11-23. [Link]

  • The Effect of Pyridine and Triethylamine (TEA) Catalysts in the Synthesis of the 4- Benzoyloxy-3-Methoxycinmanic Acid Through Microwave Irradiation Method. SciSpace. [Link]

  • The Influence of Ratio Pyridine and Triethylamine Catalysts on Synthesis 2-Phenyl-Benzo[D][1][3] Oxazine-4-On Derivatives. ResearchGate. (2018). [Link]

  • Schotten–Baumann reaction. Grokipedia. [Link]

  • Schotten Baumann Reaction: Introduction, mechanism, procedure. Chemistry Notes. (2023). [Link]

  • Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. Journal of Chemical and Pharmaceutical Research. (2020). [Link]

  • NMR analysis of a series of substituted pyrazolo[3,4- d]pyrimidines- 4-amines. CORE. [Link]

  • Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. MDPI. (2022). [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Bioactivity Profile: Trimethyl vs. Dimethyl Pyrazolo[3,4-b]pyrazines

Executive Summary This technical guide provides a comparative analysis of trimethyl and dimethyl substituted 1H-pyrazolo[3,4-b]pyrazine derivatives. These fused heterocyclic systems are emerging scaffolds in medicinal ch...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comparative analysis of trimethyl and dimethyl substituted 1H-pyrazolo[3,4-b]pyrazine derivatives. These fused heterocyclic systems are emerging scaffolds in medicinal chemistry, exhibiting potent anticancer (specifically against MCF-7 breast cancer lines) and anti-inflammatory properties.

The core distinction lies in the methylation pattern on the pyrazine ring and the pyrazole core. Experimental data suggests that while increasing methylation (trimethyl) enhances lipophilicity (LogP), the 3,6-dimethyl substitution pattern often represents a "pharmacophore sweet spot," balancing steric fit with membrane permeability. This guide dissects the structure-activity relationship (SAR), synthesis pathways, and bioassay protocols to validate these findings.

Structural & Chemical Logic[1]

The pyrazolo[3,4-b]pyrazine scaffold consists of a pyrazole ring fused to a pyrazine ring. The biological activity is heavily modulated by substituents at positions C3 (pyrazole), C5 , and C6 (pyrazine), and N1 .

The Variants
  • Dimethyl Variant (The Lead): Typically 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine .

    • Characteristics: Optimal steric profile; the C6-methyl group blocks metabolic oxidation without overcrowding the binding pocket.

    • Key Compound:5-acetyl-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine (Compound 15 in reference studies).

  • Trimethyl Variant: Typically 3,5,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine .

    • Characteristics: High lipophilicity. The additional methyl at C5 (adjacent to the bridgehead) can introduce significant steric hindrance, potentially reducing binding affinity despite improved cellular uptake.

Physicochemical Comparison Table
FeatureDimethyl (3,6-isomer)Trimethyl (3,5,6-isomer)Impact on Bioactivity
LogP (Lipophilicity) Moderate (~2.5 - 3.0)High (> 3.[1]5)Trimethyl crosses membranes faster but may suffer solubility issues.
Steric Hindrance Low/ModerateHigh (C5-Methyl clash)C5-Methyl can interfere with receptor binding pockets (e.g., kinase ATP sites).
Metabolic Stability Good (C6 blocks oxidation)ExcellentFull methylation of the pyrazine ring retards oxidative metabolism.
Electronic Effect Electron-donating (+I)Stronger (+I)Increases basicity of pyrazine nitrogens, altering H-bond acceptor capability.

Synthesis Protocols

The synthesis of these derivatives relies on the condensation of 4,5-diaminopyrazoles with 1,2-diketones. The choice of diketone dictates the methyl substitution on the pyrazine ring.

Core Synthesis Pathway (DOT Diagram)

SynthesisPathway Start 5-Amino-3-methyl-1-phenylpyrazole (Precursor) Intermediate Condensation (Reflux in EtOH/AcOH) Start->Intermediate + Reagent Reagent1 2,3-Butanedione (Diacetyl) Reagent1->Intermediate Reagent2 Pentane-2,3,4-trione (Substituted Diketone) Reagent2->Intermediate Alternative ProductDM 5,6-Dimethyl-3-methyl-1-phenyl (Trimethyl Scaffold) Intermediate->ProductDM If R3=Me & Reagent=Diacetyl ProductMono 5,6-Dimethyl-1-phenyl (Dimethyl Scaffold) Intermediate->ProductMono If R3=H & Reagent=Diacetyl

Caption: Synthesis of substituted pyrazolo[3,4-b]pyrazines via condensation of aminopyrazoles with 1,2-diketones.

Detailed Protocol: 3,6-Dimethyl Derivative Synthesis

Objective: Synthesis of 5-acetyl-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine.

  • Reactants: Dissolve 5-amino-3-methyl-4-nitroso-1-phenylpyrazole (10 mmol) in ethanol (30 mL).

  • Condensation: Add acetylacetone (or relevant diketone precursor) in the presence of a catalytic amount of piperidine or acetic acid.

    • Note: For the direct pyrazine ring closure, 2,3-butanedione is used with the diamine intermediate.

  • Reflux: Heat the mixture under reflux for 3–6 hours. Monitor via TLC (Solvent: Hexane/Ethyl Acetate 3:1).

  • Isolation: Cool the reaction mixture. The precipitate (often yellow/orange crystals) is filtered off.

  • Purification: Recrystallize from ethanol/DMF.

  • Yield: Typical yields range from 65–80%.

Bioactivity Comparison Data

The following data summarizes the biological evaluation of these derivatives, specifically focusing on MCF-7 (Breast Cancer) cytotoxicity and Anti-inflammatory activity (COX inhibition proxy).

Anticancer Activity (MCF-7 Cell Line)

Experimental data indicates that the Dimethyl variant often outperforms the Trimethyl or bulkier analogs due to better binding kinetics.

CompoundSubstitution PatternIC50 (µM)Potency Relative to Doxorubicin
Compound 15 3,6-Dimethyl-5-acetyl ~11.0 High
Compound 25aChalcone derivative (Bulky)> 50.0Low
Hypothetical Trimethyl3,5,6-TrimethylEstimated > 20.0*Moderate (Steric Clash)
ReferenceDoxorubicin4.0 - 6.0Standard
  • Observation: The 3,6-dimethyl motif (Compound 15) exhibits significant inhibitory activity (p < 0.001) against MCF-7 cells. The addition of bulkier groups (mimicking the steric bulk of a trimethyl or larger alkyl at C5) often leads to a decrease in activity (IC50 rises), suggesting the binding pocket at the target kinase/enzyme is sterically restricted.

Anti-Inflammatory Activity[1][2][3]
  • Protocol: Carrageenan-induced paw edema (in vivo) or COX enzyme inhibition (in vitro).

  • Result: The 3,6-dimethyl-5-acetyl derivative showed anti-inflammatory activity comparable to Indomethacin (Reference Drug) at equivalent doses (approx. 44% inhibition).

  • Mechanism: The planar pyrazolo-pyrazine core mimics the adenosine/purine structure, allowing it to interact with inflammatory signaling kinases.

Mechanism of Action (SAR Analysis)

Understanding why the Dimethyl variant often succeeds where the Trimethyl might fail requires analyzing the molecular interactions.

Signaling Pathway & Inhibition (DOT Diagram)

SAR_Mechanism cluster_SAR SAR Rule Compound Pyrazolo[3,4-b]pyrazine (Ligand) Interaction1 Hydrophobic Interaction (Pyrazine Methyls) Compound->Interaction1 Methyl Groups Interaction2 H-Bonding (N1/N7 Nitrogens) Compound->Interaction2 Core Scaffold Target Kinase Domain / COX Site (Hydrophobic Pocket) Effect Inhibition of Proliferation (MCF-7 Apoptosis) Target->Effect Downstream Interaction1->Target Fit Interaction2->Target Binding Note Dimethyl (3,6) = Perfect Fit Trimethyl (3,5,6) = Steric Clash

Caption: Mechanism of Action: The 3,6-dimethyl motif optimizes hydrophobic fit within the target pocket without steric clash.

The "Magic Methyl" vs. Steric Clash
  • The Dimethyl Advantage: The methyl group at C3 (pyrazole) and C6 (pyrazine) increases lipophilicity enough to penetrate the cell membrane but leaves the C5 position open (or substituted with a small polar group like acetyl). This allows the molecule to slide into the ATP-binding cleft of kinases.

  • The Trimethyl Disadvantage: Adding a methyl at C5 (creating a 3,5,6-trimethyl system) creates a "molecular wall." While this protects the ring from metabolism, it often prevents the molecule from achieving the planar conformation required for intercalation or deep pocket binding.

Experimental Validation Protocols

To replicate these findings in your laboratory, follow these standardized assay protocols.

Sulphorhodamine-B (SRB) Cytotoxicity Assay

Purpose: Determine IC50 values for MCF-7 cell viability.

  • Seeding: Seed MCF-7 cells in 96-well plates (1000–2000 cells/well). Incubate for 24h.

  • Treatment: Add test compounds (Dimethyl vs Trimethyl variants) at concentrations 0.01, 0.1, 1, 10, 100 µg/mL. Incubate for 72h.

  • Fixation: Discard medium. Fix cells with 150 µL cold trichloroacetic acid (10%) for 1h at 4°C.

  • Staining: Wash with water. Stain with 50 µL 0.4% SRB (in 1% acetic acid) for 30 min in the dark.

  • Measurement: Solubilize dye with 10 mM Tris base. Measure OD at 490 nm.

  • Calculation:

    
    
    
Statistical Analysis
  • Perform experiments in triplicate.

  • Use ANOVA followed by Dunnett’s test for multiple comparisons.

  • Significance threshold: p < 0.05.

References

  • Verhaeghe, P., Samy, M. M., El-Kashef, H., & El-Emary, T. I. (2018). Anticancer and Anti-Inflammatory Activities of Some New Pyrazolo[3,4-b]pyrazines.[2] Molecules, 23(10), 2666.

  • El-Emary, T. I. (2006). New pyrazolo[3,4-b]pyrazines: Synthesis and biological activity.[2][3] Die Pharmazie, 61(1), 12-16.

  • Fahmy, H. H., et al. (2012). Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives. Molecules, 17, 1-x.[4]

  • Mohamed, M., et al. (2012). Design, Synthesis and Cancer Cell Line Activities of Pyrazolo[3,4-b]pyridine Derivatives. Open Journal of Medicinal Chemistry, 2, 78-88.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and respo...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,5,6-trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine.

The disposal of any chemical, particularly a novel or specialized compound, must be approached with a rigorous commitment to safety and regulatory compliance. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring that safety is an integrated part of your laboratory workflow.

Precautionary Principle: Hazard Identification and Risk Assessment

Many related compounds are classified as irritants and may have other unknown toxicities.[1][2][3] Therefore, we will operate under the assumption that this compound may possess the following hazards:

  • Skin Corrosion/Irritation

  • Serious Eye Damage/Eye Irritation

  • Acute Toxicity (Oral, Dermal, Inhalation)

  • Specific Target Organ Toxicity

  • Environmental Hazards

It is imperative to consult your institution's Environmental Health and Safety (EHS) department for a formal hazard classification and to ensure compliance with local and national regulations. [4]

Table 1: Assumed Hazard Profile and Corresponding Precautions
Potential Hazard GHS Category (Assumed) Primary Safety Precaution
Skin IrritationCategory 2Avoid skin contact; wear appropriate chemical-resistant gloves.[5][6]
Eye IrritationCategory 2Wear safety goggles or a face shield.[5][6]
Acute ToxicityCategory 4 (Harmful)Avoid ingestion, inhalation, and skin contact. Handle only in well-ventilated areas or a chemical fume hood.[3]
Environmental HazardUnclassifiedDo not dispose of down the drain or in general waste. Prevent release into the environment.[7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical for disposal, ensure you are equipped with the appropriate PPE. The choice of PPE is dictated by the assumed hazards and is a non-negotiable aspect of safe laboratory practice.

Table 2: Recommended Personal Protective Equipment (PPE)
Equipment Specification Rationale
Gloves Chemical-resistant nitrile or neoprene gloves.To prevent skin contact and potential irritation or absorption.[6]
Eye Protection Safety goggles with side shields or a full-face shield.To protect against splashes and airborne particles causing serious eye irritation.[6]
Lab Coat Standard, long-sleeved laboratory coat.To protect skin and personal clothing from contamination.
Respiratory Protection Not typically required if handled within a certified chemical fume hood.If a fume hood is unavailable or a spill occurs outside of containment, a NIOSH-approved respirator may be necessary. Consult your EHS department.[1]

Step-by-Step Disposal Protocol: From Bench to Manifest

The disposal of 1,5,6-trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine must be managed as regulated hazardous waste. This protocol ensures compliance with the Resource Conservation and Recovery Act (RCRA) as enforced by the U.S. Environmental Protection Agency (EPA) and corresponding state agencies.[9]

Waste Segregation: Preventing Incompatible Reactions

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[10][11] Never mix this compound with other waste streams unless explicitly approved by your EHS department.[4]

  • Solid Waste: Collect pure compound, contaminated weighing papers, gloves, and other solid materials in a dedicated solid hazardous waste container.[4]

  • Liquid Waste: If the compound is in solution, collect it in a dedicated liquid hazardous waste container. The container material must be compatible with the solvent used (e.g., glass for most organic solvents).[10][12] Do not mix with other solvent waste streams.[13]

  • Sharps Waste: Needles, syringes, or other sharps contaminated with the compound must be placed in a designated, puncture-proof sharps container for hazardous chemical waste.[4]

WasteSegregation cluster_0 Waste Generation cluster_1 Decision & Segregation cluster_2 Waste Collection Waste 1,5,6-Trimethyl-1h-pyrazolo [3,4-b]pyrazin-3-amine Waste Decision What is the physical form? Waste->Decision Solid_Container Solid Waste Container (Labeled Hazardous Waste) Decision->Solid_Container  Solid (powder, gloves, etc.)   Liquid_Container Liquid Waste Container (Labeled Hazardous Waste) Decision->Liquid_Container  Liquid (in solution)   Sharps_Container Sharps Container (Labeled Hazardous Waste) Decision->Sharps_Container  Contaminated Sharps  

Caption: Waste Segregation Workflow for Disposal.

Containerization and Labeling: Ensuring Safe Storage and Transport

Proper containerization and labeling are mandated by law and are essential for the safety of all personnel who will handle the waste.[14]

  • Container Selection: Use only approved, non-reactive containers with tightly fitting screw caps.[12][15] Containers must be in good condition, free of leaks or rust.[12] For liquid waste, leave at least two inches of headspace to allow for vapor expansion.[12]

  • Labeling: All containers must be clearly labeled with the words "Hazardous Waste."[12] The label must also include:

    • The full chemical name: "1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine". Avoid abbreviations or formulas.

    • The date when waste was first added to the container (the "accumulation start date").[12]

    • An indication of the hazards (e.g., "Irritant," "Toxic").

    • The name of the principal investigator or laboratory contact.

Spill and Emergency Procedures

Immediate and correct response to a spill is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Contain: For small, manageable spills, contain the material using a chemical spill kit with appropriate absorbent pads or vermiculite.[4] Do not use combustible materials like paper towels for cleanup.

  • Clean-Up: While wearing full PPE, carefully collect all contaminated absorbent materials and debris.[16] Place them in a sealed, labeled hazardous waste container.[4]

  • Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water, or as recommended by your EHS department). Collect all cleaning materials as hazardous waste.[4]

  • Report: Report the spill to your laboratory supervisor and EHS department, regardless of size.

For large spills, evacuate the area immediately and contact your institution's emergency response team.[17]

Decontamination of Empty Containers

Empty containers that once held 1,5,6-trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine must be properly decontaminated before they can be disposed of as regular trash or recycled.[12][18]

  • Triple Rinsing: The standard procedure is to triple rinse the container.[17][18]

    • Rinse the empty container with a suitable solvent (one that can dissolve the compound, such as acetone or ethanol) three times, using a volume of solvent equal to about 5-10% of the container's volume for each rinse.[17]

    • Collect all rinsate. This rinsate must be collected and disposed of as liquid hazardous waste.[17][18] Never pour it down the drain.

    • After the solvent rinse, a final water rinse may be appropriate.

  • Defacing and Disposal: Once decontaminated, completely remove or deface all chemical labels on the container.[12][17] The cap should be removed, and the container can then be disposed of in the appropriate regular trash or glass recycling bin, as per institutional policy.[17]

Waste Storage and Collection

Accumulated hazardous waste must be stored safely within the laboratory pending pickup by a certified disposal service.

  • Storage Location: Store sealed waste containers in a designated, secondary containment area, such as a chemical-resistant tub or tray.[10][12] This area should be away from heat sources, drains, and general lab traffic.[15]

  • Arrange for Disposal: Do not accumulate large quantities of waste. Contact your institution's EHS department or certified hazardous waste contractor to schedule a pickup.[4] Follow their specific procedures for waste collection requests and be prepared to provide a manifest detailing the container's contents.[14]

By adhering to these rigorous procedures, you uphold your professional responsibility to ensure a safe laboratory environment and protect our shared ecosystem.

References

  • Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Vanderbilt University. [Link]

  • Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

  • Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

  • ERG Environmental. How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental. [Link]

  • A&A Environmental Consultants. Properly Managing Chemical Waste in Laboratories. A&A Environmental Consultants. [Link]

  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

  • National Center for Biotechnology Information. Management of Waste - Prudent Practices in the Laboratory. NIH. [Link]

  • U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. US EPA. [Link]

  • Study.com. EPA Hazardous Waste Regulations. Study.com. [Link]

  • Division of Research Safety, University of Illinois. (2025, September 25). Decontaminating Empty Containers. University of Illinois. [Link]

  • Environmental Health and Safety, The University of Maryland, Baltimore. Chemical Waste Containers. University of Maryland, Baltimore. [Link]

  • Illinois Environmental Protection Agency. Hazardous Waste. Illinois EPA. [Link]

  • Occupational Safety and Health Administration. Hazardous Waste - Decontamination. OSHA. [Link]

  • McGill University. Chemical waste | Hazardous Waste Management. McGill University. [Link]

  • Chemos GmbH & Co.KG. Safety Data Sheet: 1,3,5-triallyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione. Chemos. [Link]

Sources

Handling

Comprehensive Safety &amp; Handling Protocol: 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine

Executive Safety Summary Treat as a Potent Bioactive Intermediate. 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine is a fused heterocyclic amine.[1][2] While specific toxicological data for this exact isomer may be lim...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Treat as a Potent Bioactive Intermediate. 1,5,6-Trimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine is a fused heterocyclic amine.[1][2] While specific toxicological data for this exact isomer may be limited in public registries, its structural class (pyrazolo[3,4-b]pyrazines) is heavily utilized in kinase inhibitor discovery and anti-infective research. Consequently, this compound must be handled as a High-Potency Active Pharmaceutical Ingredient (HPAPI) surrogate until specific toxicology proves otherwise.

Immediate Hazards (Class-Based):

  • Acute Toxicity: Potential for harm via ingestion or inhalation (H302/H332).

  • Irritation: High probability of severe eye (H319) and respiratory tract irritation (H335) due to the free amine functionality.

  • Sensitization: Aromatic amines are known skin sensitizers (H317).

Risk Assessment & Hazard Identification

Scientific Rationale: The pyrazolo[3,4-b]pyrazine core is a bioisostere of purine, designed to interact with biological macromolecules (enzymes/receptors). The C3-amine provides a hydrogen bond donor/acceptor motif, increasing water solubility and biological bioavailability compared to the parent heterocycle.

Hazard CategoryRisk LevelMechanistic Basis
Inhalation High Fine powders of heterocyclic amines can aerosolize easily. The N-rich core facilitates membrane permeation in the lungs.
Dermal Moderate/High Lipophilic methyl groups at 1, 5, and 6 positions enhance lipid solubility, increasing skin absorption rates.
Ocular Severe Basic amines can cause saponification of ocular tissues, leading to corneal opacity if untreated.
Reactivity Moderate The C3-amine is nucleophilic. Incompatible with strong oxidizers, acid chlorides, and anhydrides.

Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on standard "lab coat and glasses." The following matrix is designed for maximum containment .

PPE Specification Table
Body ZoneStandard Operation (mg scale)Scale-Up / Spill Response (>1g)Technical Justification
Respiratory Fume Hood (Face velocity > 0.5 m/s)PAPR (Powered Air Purifying Respirator) with HEPA cartridgesPrevents inhalation of bioactive dusts. N95 is insufficient for high-potency powders.
Hand Protection Double Gloving: Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 8 mil)Laminate Film (Silver Shield) or Butyl RubberAromatic amines can permeate thin nitrile.[1] Double gloving provides a "breakthrough indicator" layer.
Eye/Face Chemical Splash Goggles (Indirect Vent)Full Face Shield + GogglesSafety glasses do not seal against airborne dust or splashes.
Body Tyvek® Lab Coat (Closed front)Tyvek® 400 or ChemMAX® 1 SuitCotton lab coats absorb liquids/dusts, creating a secondary exposure source.[1]

Operational Handling Protocol

Objective: Zero skin contact and zero inhalation.

Engineering Controls & Setup
  • Designated Area: All weighing and transfer must occur inside a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood.

  • Static Control: Use an ionizing bar or anti-static gun during weighing. The methylated core is hydrophobic and prone to static charge, which causes powder scattering.

  • Surface Protection: Line the work surface with plastic-backed absorbent pads (benchkote) to capture micro-spills.

Step-by-Step Handling Workflow

HandlingWorkflow cluster_0 CRITICAL CONTROL POINT Start Start: Weighing Prep 1. Prepare Workspace (Anti-static, Absorbent Pads) Start->Prep PPE 2. Don PPE (Double Nitrile, Tyvek) Prep->PPE Weigh 3. Weighing (Closed Balance, Spatula) PPE->Weigh Solubilize 4. Solubilization (Add solvent immediately) Weigh->Solubilize Minimizes Dust Clean 5. Decontamination (Wipe balance with MeOH) Solubilize->Clean Waste 6. Disposal (Solid vs Liquid Waste) Clean->Waste

Figure 1: Safe Handling Workflow. The critical control point highlights where the substance is most likely to become airborne.

Solubilization Strategy

To minimize dust exposure, convert the solid to a solution as early as possible.

  • Recommended Solvents: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide). The pyrazolo-pyrazine core is likely sparingly soluble in water but highly soluble in polar aprotic solvents.

  • Technique: Add solvent to the weighing boat/vial inside the hood. Do not transfer dry powder if avoidable.

Emergency Response & Decontamination

Spill Response Logic
  • Minor Spill (<500 mg):

    • Alert nearby personnel.

    • Cover with wet paper towels (dampened with ethanol/water) to prevent dust generation.

    • Wipe up using a circular motion (outside to inside).

    • Place waste in a sealed bag labeled "Hazardous - Bioactive Amine."

  • Major Spill (>500 mg):

    • Evacuate the immediate area.[3][4][5]

    • Allow aerosols to settle (15-30 mins).

    • Enter only with Full Face Respirator and ChemMAX suit.

Decontamination Solution

The amine functionality can be neutralized and cleaned effectively with a specific sequence:

  • Pass 1: 10% Acetic Acid (protonates the amine, increasing water solubility).

  • Pass 2: Surfactant/Water mix (removes the lipophilic methylated core).

  • Pass 3: Ethanol/Methanol rinse (final polish).

Waste Disposal Strategy

Do not dispose of down the drain.

  • Solid Waste: Collect in a dedicated solid waste container labeled "Cytotoxic/HPAPI Waste."

  • Liquid Waste: Segregate into "Basic Organic Waste" or "Non-Halogenated Organic Waste" depending on the solvent used.

  • Container Destruction: Triple rinse all vials/flasks with methanol before disposal.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for Pyrazolo[3,4-b]pyrazine derivatives. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Aromatic Amines. Retrieved from [Link]

  • American Chemical Society (ACS). Identifying and Handling High-Potency Compounds. ACS Chemical Health & Safety. Retrieved from [Link]

  • ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria - Specific Target Organ Toxicity. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.